Cas no 950235-23-1 (1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide)

• Product Name: 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide
• CAS No: 950235-23-1
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 93241
• PubChem ID: 17741337
• Update Time: 2025-06-26

1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide
• 950235-23-1
• CS-0330071
• 1-(4-bromophenyl)-N-cyclopropyl-methanesulfonamide
• AKOS000378660
• A845152
• E86872
• DTXSID60589922
• AM101711
• FT-0725297

• Inchi： 1S/C10H12BrNO2S/c11-9-3-1-8(2-4-9)7-15(13,14)12-10-5-6-10/h1-4,10,12H,5-7H2
• InChI Key： SQNKWCLUVUQGEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 288.97700
• Monoisotopic Mass: 288.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.62
• Boiling Point: 413.9±47.0 °C at 760 mmHg
• Flash Point: 204.1±29.3 °C
• PSA: 54.55000
• LogP: 3.50260
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide

Introduction to 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide (CAS No. 950235-23-1) and Its Emerging Applications in Chemical Biology

1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide, identified by its CAS number 950235-23-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The presence of a 4-bromophenyl group and a cyclopropylmethylsulfonamide moiety imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and molecular research.

The sulfonamide functional group is renowned for its ability to interact with biological targets such as enzymes and receptors, often leading to the development of potent inhibitors or modulators. In the case of 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide, the 4-bromophenyl substituent enhances its lipophilicity, facilitating better membrane penetration, while the cyclopropylmethylsulfonamide part contributes to steric hindrance, which can be crucial for optimizing binding affinity and selectivity. These structural features make the compound an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological potential of such compounds. Studies have indicated that derivatives of sulfonamides, including those with brominated aromatic rings, exhibit promising activity against various disease-related targets. For instance, modifications in the 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide structure have been investigated for their efficacy in inhibiting kinases, which are key players in cancer signaling pathways. The bromine atom at the para position of the phenyl ring is particularly noteworthy, as it can serve as a handle for further chemical modifications via cross-coupling reactions, allowing for the generation of libraries of analogs with tailored properties.

The cyclopropylmethylsulfonamide moiety has also been explored for its potential to modulate enzyme activity through steric interactions. This feature is particularly relevant in the context of developing selective inhibitors, where precise spatial matching between a drug molecule and its target is essential. Preliminary computational studies suggest that 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide can engage with specific residues in protein active sites, potentially leading to high-affinity binding. Such interactions are critical for designing molecules that can disrupt pathological processes without affecting normal biological functions.

In addition to its kinase inhibition potential, this compound has shown promise in other therapeutic areas. For example, sulfonamides are known to interact with bacterial enzymes involved in folic acid metabolism, making them effective against certain infections. While 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide has not yet been tested against pathogens directly, its structural framework suggests that it could be modified to target similar enzymatic pathways. The combination of a halogenated aromatic ring and a bulky sulfonamide group provides a versatile platform for designing molecules with enhanced bioavailability and reduced toxicity.

The synthesis of 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide (CAS No. 950235-23-1) involves multi-step organic reactions that highlight the compound's synthetic accessibility. The bromination of phenol derivatives followed by sulfonylation and subsequent cyclopropanation steps are common strategies employed in its preparation. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, enabling more extensive biological evaluations. Researchers have leveraged these techniques to generate novel analogs by varying substituents on the phenyl ring or introducing different sulfonamide derivatives.

One particularly intriguing aspect of this compound is its potential as a tool for studying protein-ligand interactions at an atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide interacts with biological targets. These studies have revealed insights into binding modes that could inform the design of next-generation drugs. For example, understanding how the 4-bromophenyl group fits into hydrophobic pockets within proteins can guide modifications aimed at improving binding affinity or selectivity.

The pharmaceutical industry has increasingly recognized the value of sulfonamides as drug candidates due to their diverse biological activities and favorable pharmacokinetic properties. While clinical trials involving derivatives of 1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide are still in early stages, preclinical data suggests that this class of compounds holds significant promise for treating conditions ranging from cancer to inflammatory diseases. The ability to modify key structural features while maintaining core pharmacological activity allows for rapid optimization towards specific therapeutic endpoints.

Future research directions may focus on exploring new synthetic routes that improve scalability while preserving chemical integrity. Additionally, investigating how variations in electronic properties—such as introducing different halogens or electron-withdrawing groups—affect biological activity will be crucial for maximizing therapeutic potential. Collaborative efforts between chemists specializing in organic synthesis and biologists focusing on target validation will be essential in translating laboratory findings into clinical applications.

In conclusion,1-(4-bromophenyl)-N-cyclopropylmethanesulfonamide (CAS No. 950235-23-1) represents an exciting opportunity within chemical biology research due to its unique structural attributes and demonstrated biological relevance. Its combination of lipophilicity-enhancing aromatic substitution,stereochemically distinct sulfonamide moiety,and synthetic tractability positions it as a valuable scaffold for developing novel therapeutics or molecular probes against challenging disease targets like kinases or bacterial enzymes involved in metabolic pathways.